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Compound of Interest

Compound Name: AT-1002 TFA

Cat. No.: B8081535

For researchers, scientists, and drug development professionals working with the synthetic
peptide AT-1002 TFA, achieving optimal solubility is a critical first step for successful in vitro
and in vivo experiments. This technical support center provides troubleshooting guides and
frequently asked questions (FAQs) to address common solubility challenges encountered with
AT-1002 as a trifluoroacetate (TFA) salt.

Frequently Asked Questions (FAQs)

Q1: What is AT-1002 TFA and why is solubility a consideration?

Al: AT-1002 is a six-amino acid synthetic peptide that acts as a tight junction regulator and
absorption enhancer.[1][2][3] It is often supplied as a trifluoroacetate (TFA) salt, which can
influence its solubility characteristics. Ensuring complete dissolution at the desired
concentration is crucial for accurate and reproducible experimental results.

Q2: What are the recommended starting solvents for dissolving AT-1002 TFA?

A2: Based on supplier recommendations, several solvent systems can be used to dissolve AT-
1002 TFA. Dimethyl sulfoxide (DMSOQ) is a common initial solvent, often used in combination

with other co-solvents to prepare stock solutions.

Q3: Are there specific protocols available for preparing AT-1002 TFA solutions?
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A3: Yes, several multi-step protocols have been established to achieve clear solutions of AT-
1002 TFA. These typically involve a stepwise addition of solvents. For in vivo studies,
formulations with PEG300, Tween-80, and saline, or with SBE--CD in saline, or in corn oil are
suggested.[1] For in vitro applications, a stock solution in DMSO is often the starting point.

Troubleshooting Guide

Issue: Precipitate forms when preparing an aqueous
solution from a DMSO stock.

e Possible Cause: AT-1002 TFA may have limited solubility in purely aqueous buffers,
especially at high concentrations. The addition of the DMSO stock to an aqueous buffer can
cause the compound to crash out of solution.

o Troubleshooting Steps:

o

Decrease the final concentration: Try preparing a more dilute aqueous solution.

o

Incorporate co-solvents: For in vivo formulations, co-solvents like PEG300 and surfactants
like Tween-80 are used to maintain solubility.[1]

o

Adjust pH: The charge state of the peptide can significantly impact solubility.
Systematically adjusting the pH of the aqueous buffer may improve solubility.

o

Use sonication or gentle heating: If precipitation occurs during preparation, gentle warming
(e.g., to 60°C) and/or sonication can aid in dissolution.[1][2]

Issue: The lyophilized powder does not fully dissolve in
the initial solvent.

o Possible Cause: Insufficient solvent volume or inadequate mixing.
e Troubleshooting Steps:

o Ensure adequate solvent volume: Refer to the recommended concentrations in the
protocols.

o Vortexing: Mix the vial thoroughly by vortexing.
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o Sonication/Heating: As a next step, use an ultrasonic bath or gentle heating to facilitate
dissolution.[1][2]

Quantitative Solubility Data

The following table summarizes the reported solubility of AT-1002 TFA in various solvent

systems.
Achieved Molar
Solvent System Concentration Concentration Observations
(mg/mL) (mM)

10% DMSO, 40%
PEG300, 5% Tween- >25 3.04 Clear solution
80, 45% Saline

10% DMSO, 90%
(20% SBE-B-CD in =225 3.04 Clear solution
Saline)

10% DMSO, 90%

, 225 3.04 Clear solution
Corn QOil
Requires ultrasonic
DMSO 8.33 10.13 and warming to 60°C

for clarity.

Data sourced from MedChemExpress product information.[1][2]

Experimental Protocols
Protocol 1: Preparation of a 2.5 mg/mL Solution for In
Vivo Use

This protocol details the stepwise addition of solvents to achieve a clear solution.
 Start with the required amount of AT-1002 TFA powder in a sterile vial.

e Add 10% of the final volume as DMSO to the powder.
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Vortex until the powder is fully dissolved.

Add 40% of the final volume as PEG300 and mix thoroughly.

Add 5% of the final volume as Tween-80 and mix until the solution is homogenous.

Finally, add 45% of the final volume as saline and mix well.

The resulting solution should be clear. If any precipitation or phase separation is observed,
gentle heating and/or sonication can be applied.[1]

Visual Guides
Experimental Workflow for AT-1002 TFA Solubilization
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Caption: Workflow for AT-1002 TFA solubilization protocols.
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Caption: Troubleshooting flowchart for AT-1002 TFA solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. AT-1002 TFA, MedChemExpress 50 mg | Buy Online | Medchem Express | Fisher
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 To cite this document: BenchChem. [Navigating AT-1002 TFA Solubility: A Technical Support
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8081535#how-to-solve-at-1002-tfa-solubility-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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